Cas no 6938-95-0 (4-amino-n-(3-bromo-4-methylphenyl)benzenesulfonamide)
6938-95-0 structure
Product Name:4-amino-n-(3-bromo-4-methylphenyl)benzenesulfonamide
CAS No:6938-95-0
MF:C13H13BrN2O2S
MW:341.223520994186
CID:1735947
PubChem ID:245059
Update Time:2025-04-21
4-amino-n-(3-bromo-4-methylphenyl)benzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-n-(3-bromo-4-methylphenyl)benzenesulfonamide
- NSC56588
- Benzenesulfonamide, 4-amino-N-(3-bromo-4-methylphenyl)-
- AC1L6F2D
- AC1Q26RB
- NCIOpen2_007650
- AR-1H8755
- NSC 56588
- NSC-56588
- NSC56588; Benzenesulfonamide, 4-amino-N-(3-bromo-4-methylphenyl)-; AC1L6F2D; AC1Q26RB; NCIOpen2_007650; AR-1H8755; NSC 56588; NSC-56588;
- 6938-95-0
- DTXSID40219477
- AKOS006224477
- 4-amino-N-(3-bromo-4-methyl-phenyl)benzenesulfonamide
-
- Inchi: 1S/C13H13BrN2O2S/c1-9-2-5-11(8-13(9)14)16-19(17,18)12-6-3-10(15)4-7-12/h2-8,16H,15H2,1H3
- InChI Key: PLMVARWIHJXECT-UHFFFAOYSA-N
- SMILES: BrC1=C(C)C=CC(=C1)NS(C1C=CC(=CC=1)N)(=O)=O
Computed Properties
- Exact Mass: 339.98819
- Monoisotopic Mass: 339.988
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 80.6Ų
Experimental Properties
- Density: 1.599
- Boiling Point: 489.1°C at 760 mmHg
- Flash Point: 249.6°C
- Refractive Index: 1.672
- PSA: 72.19
- LogP: 4.87550
4-amino-n-(3-bromo-4-methylphenyl)benzenesulfonamide Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
6938-95-0 (4-amino-n-(3-bromo-4-methylphenyl)benzenesulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk